- Macrocyclic compounds as ALK, FAK and JAK2 inhibitors and their preparation and use for the treatment of ALK-, FAK- and JAK2-mediated diseases, World Intellectual Property Organization, , ,
Cas no 1352244-77-9 (1-bromo-2-fluoro-4-methoxy-5-nitro-benzene)
1352244-77-9 structure
Product Name:1-bromo-2-fluoro-4-methoxy-5-nitro-benzene
CAS No:1352244-77-9
MF:C7H5BrFNO3
MW:250.021904706955
MDL:MFCD11847609
CID:2197151
PubChem ID:53403268
Update Time:2024-11-02
1-bromo-2-fluoro-4-methoxy-5-nitro-benzene Chemical and Physical Properties
Names and Identifiers
-
- 2-Nitro-4-bromo-5-fluoroanisole
- 1-bromo-2-fluoro-4-methoxy-5-nitrobenzene
- DHSGXAGGBXJPEL-UHFFFAOYSA-N
- 4-Bromo-5-fluoro-2-nitroanisole
- TRA0077827
- AK300546
- 1-bromo-2-fluoro-4-methoxy-5-nitro-benzene
- DS-11669
- CS-0041445
- FD10722
- MFCD11847609
- SY117277
- DB-338642
- 1352244-77-9
- CEC24477
- AKOS024257979
- SCHEMBL12491675
-
- MDL： MFCD11847609
- Inchi： 1S/C7H5BrFNO3/c1-13-7-3-5(9)4(8)2-6(7)10(11)12/h2-3H,1H3
- InChI Key： DHSGXAGGBXJPEL-UHFFFAOYSA-N
- SMILES： BrC1C(=CC(=C(C=1)[N+](=O)[O-])OC)F
Computed Properties
- Exact Mass: 248.94368g/mol
- Monoisotopic Mass: 248.94368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55
- XLogP3: 2.5
1-bromo-2-fluoro-4-methoxy-5-nitro-benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013021834-250mg |
4-Bromo-5-fluoro-2-nitroanisole |
1352244-77-9 | 97% | 250mg |
480.00 USD | 2021-06-24 | |
| Alichem | A013021834-500mg |
4-Bromo-5-fluoro-2-nitroanisole |
1352244-77-9 | 97% | 500mg |
782.40 USD | 2021-06-24 | |
| Alichem | A013021834-1g |
4-Bromo-5-fluoro-2-nitroanisole |
1352244-77-9 | 97% | 1g |
1,504.90 USD | 2021-06-24 | |
| Chemenu | CM248981-10g |
1-Bromo-2-fluoro-4-methoxy-5-nitrobenzene |
1352244-77-9 | 95%+ | 10g |
$405 | 2021-06-16 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZW313-200mg |
1-bromo-2-fluoro-4-methoxy-5-nitro-benzene |
1352244-77-9 | 97% | 200mg |
444.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZW313-50mg |
1-bromo-2-fluoro-4-methoxy-5-nitro-benzene |
1352244-77-9 | 97% | 50mg |
155.0CNY | 2021-07-12 | |
| TRC | B692458-25mg |
1-Bromo-2-fluoro-4-methoxy-5-nitrobenzene |
1352244-77-9 | 25mg |
$ 92.00 | 2023-04-18 | ||
| TRC | B692458-50mg |
1-Bromo-2-fluoro-4-methoxy-5-nitrobenzene |
1352244-77-9 | 50mg |
$ 144.00 | 2023-04-18 | ||
| TRC | B692458-100mg |
1-Bromo-2-fluoro-4-methoxy-5-nitrobenzene |
1352244-77-9 | 100mg |
$ 219.00 | 2023-04-18 | ||
| TRC | B692458-250mg |
1-Bromo-2-fluoro-4-methoxy-5-nitrobenzene |
1352244-77-9 | 250mg |
$ 385.00 | 2023-04-18 |
1-bromo-2-fluoro-4-methoxy-5-nitro-benzene Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Sodium methoxide ; 2 h, 0 °C
Reference
Production Method 2
Reaction Conditions
1.1 Solvents: Methanol ; 2 h, 0 °C; 20 h, rt
Reference
- Carboxamide and sulfonamide derivatives useful as TEAD modulators and their preparation, World Intellectual Property Organization, , ,
Production Method 3
Reaction Conditions
1.1 Solvents: Methanol ; 2 h, 0 °C
Reference
- Design, Synthesis, and Anaplastic Lymphoma Kinase (ALK) Inhibitory Activity for a Novel Series of 2,4,8,22-Tetraazatetracyclo[14.3.1.13,7.19,13]docosa-1(20),3(22),4,6,9(21),10,12,16,18-nonaene Macrocycles, Journal of Medicinal Chemistry, 2012, 55(1), 449-464
Production Method 4
Reaction Conditions
1.1 Solvents: Methanol ; 2 h, 0 °C; 20 h, rt
Reference
- Preparation of N-pyridinyl and N-benzofuranyl carboxamides and their analogs useful as TEAD modulators, World Intellectual Property Organization, , ,
Production Method 5
Reaction Conditions
1.1 Solvents: Methanol ; 0 °C; 10 h, rt; 8 h, reflux
Reference
- Heterocyclic compounds as bromodomain inhibitors and their preparation, World Intellectual Property Organization, , ,
1-bromo-2-fluoro-4-methoxy-5-nitro-benzene Raw materials
1-bromo-2-fluoro-4-methoxy-5-nitro-benzene Preparation Products
1-bromo-2-fluoro-4-methoxy-5-nitro-benzene Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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